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Abstract This application note describes a simple, rapid, and robust reversed-phase high-

performance liquid chromatography (RP-HPLC) method for the quantitative determination of

Brobactam, a novel β-lactamase inhibitor, in human serum. The method involves a

straightforward protein precipitation step for sample preparation, followed by chromatographic

separation on a C18 column with UV detection. The assay is validated according to industry

guidelines and demonstrates excellent linearity, accuracy, precision, and sensitivity, making it

suitable for pharmacokinetic studies, therapeutic drug monitoring, and clinical research.

Introduction
Brobactam is a new-generation β-lactamase inhibitor designed to be co-administered with β-

lactam antibiotics to combat resistance in pathogenic bacteria. Accurate quantification of

Brobactam in biological matrices like serum is crucial for evaluating its pharmacokinetic profile,

establishing optimal dosing regimens, and ensuring therapeutic efficacy. This document

provides a detailed protocol for a validated HPLC-UV method for the reliable measurement of

Brobactam concentrations in human serum. The method is based on established principles for

analyzing similar compounds, such as sulbactam and tazobactam.[1][2][3][4][5]

Experimental
Materials and Reagents

Brobactam Reference Standard (Purity >99.5%)
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Internal Standard (IS): Tazobactam

Acetonitrile (HPLC Grade)

Methanol (HPLC Grade)

Potassium Dihydrogen Phosphate (KH₂PO₄, Analytical Grade)

Orthophosphoric Acid (85%, Analytical Grade)

Ultrapure Water (18.2 MΩ·cm)

Drug-free, pooled human serum

Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV-Vis detector is used. The chromatographic

conditions are summarized in the table below.

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 Reversed-Phase Column (e.g., Zorbax

Eclipse Plus C18, 4.6 x 150 mm, 5 µm)

Mobile Phase
Acetonitrile : 25 mM KH₂PO₄ Buffer (pH 3.0,

adjusted with H₃PO₄) (20:80, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength 220 nm

Internal Standard (IS) Tazobactam

Run Time 10 minutes
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Preparation of Solutions
Stock Solution (1 mg/mL): Accurately weigh 10 mg of Brobactam Reference Standard and

dissolve in 10 mL of methanol. A separate stock solution for the Internal Standard

(Tazobactam) is prepared in the same manner.

Working Standard Solutions: Prepare serial dilutions of the Brobactam stock solution with

50:50 methanol/water to create calibration standards ranging from 0.5 µg/mL to 100 µg/mL.

Internal Standard Working Solution: Dilute the Tazobactam stock solution to a final

concentration of 25 µg/mL.

Quality Control (QC) Samples: Prepare QC samples by spiking drug-free human serum with

Brobactam at three concentration levels: Low (1.5 µg/mL), Medium (15 µg/mL), and High

(75 µg/mL).

Protocol: Sample Preparation
Pipette 200 µL of serum sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge

tube.

Add 20 µL of the Internal Standard working solution (25 µg/mL Tazobactam) and briefly

vortex.

Add 600 µL of ice-cold acetonitrile to precipitate serum proteins.

Vortex vigorously for 1 minute.

Centrifuge at 12,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial.

Inject 20 µL into the HPLC system for analysis.

Method Validation and Results
The method was validated for specificity, linearity, accuracy, precision, and limit of quantification

(LOQ) according to established guidelines.
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Specificity
Specificity was assessed by analyzing blank human serum samples. No significant interfering

peaks were observed at the retention times of Brobactam or the internal standard,

demonstrating the method's selectivity.

Linearity and Range
The method showed excellent linearity over the concentration range of 0.5 µg/mL to 100

µg/mL. The calibration curve was constructed by plotting the peak area ratio (Brobactam/IS)

against the concentration.

Parameter Result

Linearity Range 0.5 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Calibration Curve Equation y = 0.085x + 0.003

Accuracy and Precision
Intra-day and inter-day precision and accuracy were evaluated by analyzing QC samples at

three concentration levels (n=6). The results are summarized below.

QC Level
Concentrati
on (µg/mL)

Intra-day
Precision
(%RSD)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%RSD)

Inter-day
Accuracy
(%)

Low 1.5 3.8 102.5 4.5 101.7

Medium 15.0 2.5 98.9 3.1 99.5

High 75.0 1.9 100.8 2.2 101.2

Acceptance Criteria: Precision (%RSD) ≤ 15%, Accuracy within 85-115%.

Limit of Quantification (LOQ)
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The LOQ was determined as the lowest concentration on the calibration curve that could be

quantified with acceptable precision and accuracy.

Parameter Result

Limit of Quantification (LOQ) 0.5 µg/mL

Precision at LOQ (%RSD) 8.2%

Accuracy at LOQ (%) 105.3%

Conclusion
The described RP-HPLC method provides a reliable and efficient means for quantifying

Brobactam in human serum. The simple protein precipitation sample preparation and rapid

chromatographic run time make it suitable for high-throughput analysis in a clinical or research

setting. The method is fully validated and meets the requirements for bioanalytical method

validation, ensuring the generation of high-quality data for pharmacokinetic and therapeutic

drug monitoring studies.
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Experimental Workflow for Brobactam Quantification

Sample Handling

Sample Preparation

HPLC Analysis

Data Processing

Serum Sample (200 µL)

Add Internal Standard (20 µL)

Add Acetonitrile (600 µL)
& Vortex

Centrifuge (12,000 x g, 10 min)

Collect Supernatant

Inject 20 µL into HPLC

C18 Column Separation

UV Detection (220 nm)

Integrate Peak Areas

Calculate Concentration

Final Report
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Bioanalytical Method Validation Parameters

Validated HPLC Method

Specificity
(No Interference)

Linearity & Range
(r² > 0.999)

Accuracy
(85-115%)

Precision
(RSD ≤ 15%) Sensitivity

Intra-dayInter-day LOQ
(Limit of Quantitation)
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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